Cas no 166391-23-7 (Bis(1-ethylbutyl) Phthalate)

• Product Name: Bis(1-ethylbutyl) Phthalate
• CAS No: 166391-23-7
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 1062822
• PubChem ID: 21894313
• Update Time: 2025-04-20

Bis(1-ethylbutyl) Phthalate Chemical and Physical Properties

Names and Identifiers

• Bis(1-ethylbutyl) Phthalate
• SCHEMBL234033
• Phthalic acid, di(hex-3-yl) ester
• DTXSID401334549
• starbld0006015
• Di(hexan-3-yl) phthalate
• 166391-23-7
• dihexan-3-yl benzene-1,2-dicarboxylate
• DB-318752
• SMFFEZZIWZVQNV-UHFFFAOYSA-N

• Inchi： 1S/C20H30O4/c1-5-11-15(7-3)23-19(21)17-13-9-10-14-18(17)20(22)24-16(8-4)12-6-2/h9-10,13-16H,5-8,11-12H2,1-4H3
• InChI Key： SMFFEZZIWZVQNV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OC(CC)CCC)=O)C(CC)CCC

Computed Properties

• Exact Mass: 334.21440943g/mol
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters